Cas no 1203284-10-9 (1-(2-ethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea)

• Product Name: 1-(2-ethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea
• CAS No: 1203284-10-9
• MF: C₂₁H₂₇N₃O₄S
• MW: 417.521784067154
• CID: 6606488
• PubChem ID: 30374415
• Update Time: 2025-05-18

1-(2-ethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea
• 1-(2-ethoxyphenyl)-3-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)urea
• SR-01000923146
• 1203284-10-9
• F5535-0085
• 1-(2-ethoxyphenyl)-3-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea
• AKOS024512997
• 1-(2-ethoxyphenyl)-3-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)urea
• SR-01000923146-1
• VU0646793-1

• Inchi： 1S/C21H27N3O4S/c1-3-14-29(26,27)24-13-7-8-16-15-17(11-12-19(16)24)22-21(25)23-18-9-5-6-10-20(18)28-4-2/h5-6,9-12,15H,3-4,7-8,13-14H2,1-2H3,(H2,22,23,25)
• InChI Key： PPCRSPQTMYNZDK-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1OCC)C(NC1C=CC2=C(C=1)CCCN2S(CCC)(=O)=O)=O

Computed Properties

• Exact Mass: 417.17222752g/mol
• Monoisotopic Mass: 417.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.1Ų

Additional information on 1-(2-ethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea

Comprehensive Overview of 1-(2-ethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea (CAS No. 1203284-10-9)

The compound 1-(2-ethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea, identified by its CAS No. 1203284-10-9, is a chemically synthesized urea derivative with a unique structural framework. This molecule combines a tetrahydroquinoline core with an ethoxyphenyl and a propane-1-sulfonyl moiety, making it a subject of interest in medicinal chemistry and drug discovery. Its intricate design suggests potential applications in targeting specific biological pathways, particularly in the realm of enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in sulfonylurea derivatives due to their diverse pharmacological properties. The incorporation of a propane-1-sulfonyl group in this compound enhances its stability and bioavailability, which are critical factors in drug development. Researchers are particularly intrigued by its potential to interact with G-protein-coupled receptors (GPCRs), a class of proteins that are pivotal in signal transduction and are common targets for therapeutics. This aligns with the current trend of exploring small-molecule modulators for treating chronic diseases.

From a synthetic chemistry perspective, the preparation of 1-(2-ethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea involves multi-step organic reactions, including sulfonylation and urea formation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 1203284-10-9 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory documentation. This is particularly relevant given the increasing emphasis on chemical transparency and safety compliance in industrial and academic research.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest it may exhibit anti-inflammatory and antiproliferative activities. These properties are highly sought after in the development of new therapies for conditions such as autoimmune disorders and certain types of cancer. The tetrahydroquinoline scaffold, in particular, is known for its versatility in drug design, often contributing to improved binding affinity and selectivity toward biological targets.

In the context of green chemistry, the synthesis of 1-(2-ethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea presents opportunities for optimizing solvent use and reducing waste. This aligns with the global push toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field. Additionally, the compound's potential as a lead molecule in drug discovery underscores the importance of structure-activity relationship (SAR) studies, which are a hot topic in computational chemistry and molecular modeling.

Given the rising demand for personalized medicine, compounds like 1-(2-ethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea are being scrutinized for their ability to be tailored to individual genetic profiles. This is especially relevant in the era of precision oncology, where targeted therapies are revolutionizing cancer treatment. The compound's urea linkage and sulfonyl group may offer unique interactions with biomolecules, making it a candidate for further exploration in this cutting-edge field.

In summary, 1-(2-ethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea (CAS No. 1203284-10-9) represents a promising avenue for research in drug development and chemical biology. Its complex structure and potential therapeutic applications make it a compelling subject for ongoing studies, particularly in the context of modern biopharmaceutical innovation and sustainable chemistry practices.